Cas no 2555-37-5 (3-Acetyl-4-hydroxycoumarin)

• Product Name: 3-Acetyl-4-hydroxycoumarin
• CAS No: 2555-37-5
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• MDL: MFCD00138133
• CID: 273757
• PubChem ID: 54677403
• Update Time: 2025-04-19

3-Acetyl-4-hydroxycoumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3-acetyl-4-hydroxy-
• 3-acetyl-4-hydroxy-2H-1-Benzopyran-2-one
• 3-ACETYL-4-HYDROXY-2H-CHROMEN-2-ONE
• 3-acetyl-4-hydroxychromen-2-one
• 3-acetyl-2-hydroxy-4h-chromen-4-one
• 3-Acetyl-4-hydroxy-2-benzopyrone
• 3-acetyl-4-hydroxy-2H-benzopyran-2-one
• 3-acetyl-4-hydroxy-chromen-2-one
• 3-acetyl-4-hydroxy-chromene-2-one
• 3-acetyl-4-hydroxycoumarin
• 4-hydroxy-3-acetylcoumarin
• AC1L2PCM
• AC1Q6AHH
• CHEMBL2048083
• NSC11840
• STOCK2S-08979
• A902984
• acetyl hydroxy chromone
• EU-0000648
• EINECS 219-866-8
• 2555-37-5
• SCHEMBL3527681
• BDBM50297937
• 2H-1-benzopyran-2-one, 3-acetyl-4-hydroxy-
• 43DSV8PKL9
• NSC-11840
• NS00045545
• SR-01000393577
• UNII-43DSV8PKL9
• COUMARIN, 3-ACETYL-4-HYDROXY-
• SR-01000393577-1
• MFCD00138133
• NSC 11840
• E77187
• CS-0187799
• FT-0683475
• DTXSID90180244
• UTZHUXAPJIBIBQ-UHFFFAOYSA-N
• AKOS005173366
• InChI=1/C11H8O4/c1-6(12)9-10(13)7-4-2-3-5-8(7)15-11(9)14/h2-5,13H,1H
• LS-03773
• ALBB-012111
• STL308235
• DB-067420
• 3-Acetyl-4-hydroxy-2H-1-benzopyran-2-one; NSC 11840; 4-Hydroxy-3-acetylcoumarin; 3-Acetyl-4-hydroxy-2H-chromen-2-one
• 2H-Benzopyran-2-one, 3-acetyl-4-hydroxy-
• 3-Acetyl-4-hydroxycoumarin

• MDL： MFCD00138133
• Inchi： 1S/C11H8O4/c1-6(12)9-10(13)7-4-2-3-5-8(7)15-11(9)14/h2-5,13H,1H3
• InChI Key： UTZHUXAPJIBIBQ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=O)=C(C2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6
• LogP: 1.70120

3-Acetyl-4-hydroxycoumarin Security Information

• HazardClass：IRRITANT